Cas no 454709-95-6 ((S)-Tert-Butyl (2-(methylamino)propyl)carbamate)

• Product Name: (S)-Tert-Butyl (2-(methylamino)propyl)carbamate
• CAS No: 454709-95-6
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD18831339
• CID: 929943
• PubChem ID: 45091845
• Update Time: 2025-04-19

(S)-Tert-Butyl (2-(methylamino)propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2S)-2-(methylamino)propyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-tert-Butyl (2-(methylamino)propyl)carbamate
• TERT-BUTYL N-[(2S)-2-(METHYLAMINO)PROPYL]CARBAMATE
• carbamic acid,[(2S)-2-(methylamino)propyl]-,1,1-dimethylethyl ester
• DTXSID501196708
• SCHEMBL556588
• EN300-6953858
• tert-butyl (s)-(2-(methylamino)propyl)carbamate
• CS-D0163
• (S)-tert-Butyl(2-(methylamino)propyl)carbamate
• MFCD18831339
• 1,1-Dimethylethyl N-[(2S)-2-(methylamino)propyl]carbamate
• 454709-95-6
• (S)-Tert-Butyl (2-(methylamino)propyl)carbamate

• MDL： MFCD18831339
• Inchi： 1S/C9H20N2O2/c1-7(10-5)6-11-8(12)13-9(2,3)4/h7,10H,6H2,1-5H3,(H,11,12)/t7-/m0/s1
• InChI Key： FIOWXOCWQZXDSB-ZETCQYMHSA-N
• SMILES： O(C(NC[C@H](C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4